1-Chloro-2-(3-chloropropyl)-5-(trifluoromethoxy)benzene

• Molecular Formula: C10H9Cl2F3O
• Molecular Weight: 273.08 g/mol
• IUPAC Name: 2-chloro-1-(3-chloropropyl)-4-(trifluoromethoxy)benzene
• InChI: InChI=1S/C10H9Cl2F3O/c11-5-1-2-7-3-4-8(6-9(7)12)16-10(13,14)15/h3-4,6H,1-2,5H2
• InChI Key: LSIQMNMKWZHGKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC(F)(F)F)Cl)CCCCl

Description

1-Chloro-2-(3-chloropropyl)-5-(trifluoromethoxy)benzene is a halogenated aromatic compound featuring a chloro group at position 1, a 3-chloropropyl chain at position 2, and a trifluoromethoxy (OCHF₃) group at position 3. This structural arrangement confers unique physicochemical properties, such as enhanced lipophilicity and stability, making it a candidate for agrochemical intermediates.

Comparison with Similar Compounds

Substituent Effects and Physicochemical Properties

Key Comparisons (see Table 1):

Compound Name	Substituents (Positions)	Molecular Formula	Molar Mass (g/mol)	Boiling Point (°C)	Application
Target Compound	2-(3-Chloropropyl), 5-(OCHF₃)	C₁₀H₁₁Cl₂F₃O	279.10 (Predicted)	~290 (Predicted)	Agrochemical intermediate
1-(3-Chloropropyl)-3-(OCHF₂)-5-(OCHF₃)benzene	3-(OCHF₂), 5-(OCHF₃)	C₁₁H₁₀ClF₅O₂	304.64	280.8	Not specified
5-(2-Cl-5-OCHF₃-phenyl)thiazole (20)	Thiazole ring attached	C₁₄H₁₂ClF₃NO₂S	358.76	Not reported	Agrochemical
o,p'-DDT	2-Cl, 4-Cl, CCl₃CH	C₁₄H₉Cl₅	354.48	260 (decomposes)	Insecticide

• Substituent Length and Lipophilicity : The target compound’s 3-chloropropyl chain increases lipophilicity compared to shorter chains (e.g., methyl or ethyl groups in ’s sulfanylmethyl derivatives). This enhances membrane permeability, critical for agrochemical bioavailability .
• Trifluoromethoxy Group : The OCHF₃ group at position 5 provides strong electron-withdrawing effects and oxidative stability, similar to compound 20 in . This contrasts with difluoromethoxy (OCHF₂) in ’s analog, which is less electronegative but more sterically compact .

Research Findings and Trends

• Fluorinated Substituents : Fluorine and trifluoromethoxy groups are prioritized in agrochemical design for their metabolic stability. The target compound’s OCHF₃ group mirrors trends in ’s fluorinated benzamide, which showed potent fungicidal activity .
• Synthetic Efficiency : High-yield Pd-catalyzed reactions () highlight the feasibility of scaling production for such compounds, though alkylation steps for the chloropropyl chain may require optimization .